A novel two-photon fluorescent probe for the selective detection of hydrogen peroxide based on a naphthalene derivative†
Analytical Methods Pub Date: 2017-07-06 DOI: 10.1039/C7AY01249G
Abstract
In this study, we report a novel two-photon fluorescent probe for monitoring hydrogen peroxide. Probe 1 consists of a naphthalene backbone and a boric acid ester which was used as a H2O2 reporter. The reaction of probe 1 with H2O2 triggers the cleavage of a boronate-based protecting group, and as a result, restores the fluorescence of compound 2. The probe can be applied to the quantification of hydrogen peroxide with a linear range from 1.0 × 10−6 to 2.5 × 10−4 mol L−1. The detection limit of probe 1 toward H2O2 was estimated to be 0.7 μM. Furthermore, probe 1 was found to have a much higher selectivity for H2O2 than other reactive oxygen species and successfully applied to cell imaging of hydrogen peroxide using two-photon microscopy in living cells. The superior properties of the probe made it highly promising for use in chemical and biological applications.
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